2-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid

• Molecular Formula: C11H8BrFO2
• Molecular Weight: 271.08 g/mol
• IUPAC Name: 2-bromo-5-fluoro-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
• InChI: InChI=1S/C11H8BrFO2/c12-6-1-2-7(13)4-3-5-9(8(4)6)10(5)11(14)15/h1-2,5,9-10H,3H2,(H,14,15)
• InChI Key: BRBPUIYSAJPZAZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2C(=O)O)C3=C(C=CC(=C31)F)Br

Description

2-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid is a bicyclic carboxylic acid derivative featuring a cyclopropane ring fused to an indene scaffold. Cyclopropane-containing compounds are of interest in medicinal chemistry due to their conformational rigidity, which can enhance binding affinity to biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes:

Cyclopropanation: The formation of the cyclopropane ring using diazo compounds and transition metal catalysts like rhodium or copper.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: The compound can be reduced to form corresponding alcohols or hydrocarbons using reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Common Reagents and Conditions

Nucleophilic Substitution: Sodium iodide (NaI) in acetone, potassium tert-butoxide (KOtBu) in tert-butanol.

Electrophilic Substitution: Sulfuric acid (H₂SO₄), nitric acid (HNO₃).

Oxidation: Potassium permanganate (KMnO₄) in water, chromium trioxide (CrO₃) in acetic acid.

Reduction: Lithium aluminum hydride (LiAlH₄) in ether, sodium borohydride (NaBH₄) in methanol.

Major Products

Substitution: Formation of various substituted derivatives depending on the reagents used.

Oxidation: Formation of ketones, aldehydes, or carboxylic acids.

Reduction: Formation of alcohols or hydrocarbons.

Scientific Research Applications

2-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a lead compound for the design of new therapeutic agents.

Industry: Used in the development of new materials, including polymers and advanced composites.

Mechanism of Action

The mechanism of action of 2-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The bromine and fluorine atoms, along with the cyclopropane ring, contribute to its unique reactivity and binding properties. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their properties:

Compound Name (Substituents)	CAS Number	Molecular Formula	Molecular Weight (g/mol)	pKa (Predicted)	Melting Point (°C)	Solubility	Key References
1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid (unsubstituted)	501418-06-0	C₁₁H₁₀O₂	174.2	4.57	132–135	Chloroform (slight), Methanol (slight)
3-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid	2060049-93-4	C₁₁H₈BrFO₂	271.04*	N/A	N/A	N/A
4-Bromo-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid	2059941-40-9	C₁₁H₉BrO₂	253.09	N/A	N/A	N/A
3-Chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid	2059940-53-1	C₁₁H₉ClO₂	208.64†	N/A	N/A	N/A
5-Chloro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid	2044773-47-7	C₁₁H₉ClO₂	208.64†	N/A	N/A	N/A

*Calculated based on molecular formula. †Discrepancy noted: Molecular weight for C₁₁H₉ClO₂ should be ~226.03.

Key Observations:

Pharmacological Potential

For instance, ciclazindol, a pyrimidoindole derivative, exhibits antidepressant activity , highlighting the therapeutic relevance of similar scaffolds.

Biological Activity

2-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid (CAS No. 2060050-06-6) is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of its biological activity based on available research findings.

• Molecular Formula : C11H8BrFO2
• Molecular Weight : 271.08 g/mol
• Structural Features : The compound includes a cyclopropane ring fused to an indene moiety, which may contribute to its biological interactions.

Biological Activity Overview

Research on the biological activity of 2-Bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid has highlighted several areas of interest:

Anticancer Activity

Studies have indicated that compounds with similar structures exhibit anticancer properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation.
• Case Study : A study demonstrated that analogs of cyclopropa[a]indene derivatives showed cytotoxic effects against various cancer cell lines, suggesting potential for 2-Bromo-5-fluoro derivative as an anticancer agent.

Antimicrobial Properties

Preliminary investigations suggest that this compound could possess antimicrobial activity:

• Research Findings : Tests against bacterial strains have shown promising results, indicating its potential as a lead compound for developing new antibiotics.

Enzyme Inhibition

The compound may act as an inhibitor for specific enzymes:

• Target Enzymes : Research has focused on its interaction with enzymes involved in metabolic pathways. For example, it might inhibit enzymes related to the biosynthesis of essential cellular components.

Data Table: Summary of Biological Activities

Activity Type	Observations/Findings	References
Anticancer	Induces apoptosis in cancer cells
Antimicrobial	Active against certain bacterial strains
Enzyme Inhibition	Potential inhibitor of metabolic enzymes

Anticancer Mechanism

A detailed study conducted on similar cyclopropa derivatives revealed that they could activate caspase pathways leading to apoptosis. This suggests that 2-Bromo-5-fluoro derivatives may also engage similar mechanisms.

Antimicrobial Studies

In vitro studies have indicated that the compound exhibits significant inhibition zones against Gram-positive and Gram-negative bacteria. The exact mechanism remains under investigation but may involve disruption of bacterial cell wall synthesis.

Enzyme Interaction Studies

Research involving enzyme assays showed that the compound could potentially inhibit key enzymes in metabolic pathways. This highlights its potential as a therapeutic agent targeting metabolic disorders.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for introducing bromo and fluoro substituents into cyclopropane-fused indene systems?

• Methodological Answer : Bromo and fluoro groups are typically introduced via electrophilic aromatic substitution or transition-metal-catalyzed cross-coupling. For example, bromination may employ N-bromosuccinimide (NBS) under radical initiation, while fluorination could use Selectfluor® or Balz-Schiemann reactions. In structurally similar compounds (e.g., 5-bromo-7-fluoro-1H-indole-2-carboxylic acid), halogenation precedes cyclopropane ring formation to avoid steric hindrance . Post-functionalization of the cyclopropane core requires careful optimization due to ring strain and potential ring-opening side reactions .

Q. How is the purity and structural integrity of this compound validated in academic research?

• Methodological Answer : High-performance liquid chromatography (HPLC) with UV detection (>97% purity threshold) and LC/MS are standard for purity assessment. For example, LC/MS retention time (3.17 min under SMD-FA10-long conditions) and mass spectrometry (m/z 386 [M+H]+ in analogous bromo-fluoro indole derivatives) provide confirmation . Nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F) resolves regiochemistry and substituent orientation, with cyclopropane proton signals often appearing as distinct multiplets due to ring strain .

Q. What are the key stability considerations for storing and handling this compound?

• Methodological Answer : Cyclopropane-containing compounds are sensitive to heat, light, and strong acids/bases due to ring strain. Storage at 0–6°C in inert atmospheres (argon/nitrogen) is recommended. Stability tests under varying pH (e.g., 3–9) and thermal stress (25–60°C) should precede long-term storage. Degradation products (e.g., ring-opened dienes) can be monitored via TLC or HPLC .

Advanced Research Questions

Q. How can stereochemical control be achieved during the synthesis of the cyclopropane ring in this compound?

• Methodological Answer : Chiral auxiliaries or asymmetric catalysis (e.g., Rh(II)- or Cu(I)-based catalysts) are critical for enantioselective cyclopropanation. For example, cyclopropane rings in related esters (e.g., ethyl 2-(4-chloro-2-fluoro-6,6a,7,11b-tetrahydro-5H-indeno[2,1-c]quinolin-6-yl)cyclopropanecarboxylate) are synthesized using stereospecific [2+1] cycloaddition with diazo compounds. Post-synthesis chiral HPLC or NMR with chiral shift reagents validates enantiomeric excess .

Q. How do researchers resolve contradictions in spectral data (e.g., unexpected NMR splitting or LC/MS adducts)?

• Methodological Answer : Contradictions may arise from diastereomer formation, residual solvents, or degradation. For example, unexpected ¹H NMR splitting in cyclopropane protons could indicate dynamic ring puckering. Variable-temperature NMR or 2D-COSY/NOESY experiments clarify such anomalies. LC/MS adducts (e.g., sodium or potassium ion complexes) are minimized using formic acid in mobile phases .

Q. What strategies are employed to study the metabolic stability of this compound in vitro?

• Methodological Answer : Incubation with liver microsomes (human/rat) identifies phase I metabolites. For fluorinated analogs, ¹⁹F NMR tracks defluorination, while high-resolution mass spectrometry (HRMS) detects hydroxylation or demethylation products. Cytochrome P450 inhibition assays (e.g., CYP3A4/2D6) assess drug-drug interaction risks. Data from structurally related bromo-fluoro cinnamic acids (e.g., 4-bromo-2-fluorocinnamic acid) inform metabolic pathway predictions .